5-chloro-N-methyl-N-[(oxolan-3-yl)methyl]pyrimidin-4-amine

• IUPAC Name: 5-chloro-N-methyl-N-(oxolan-3-ylmethyl)pyrimidin-4-amine
• InChI: InChI=1S/C10H14ClN3O/c1-14(5-8-2-3-15-6-8)10-9(11)4-12-7-13-10/h4,7-8H,2-3,5-6H2,1H3
• InChI Key: OYKZBUOZAYBEHE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCOC1)C2=NC=NC=C2Cl
• Molecular Formula: C10H14ClN3O
• Molecular Weight: 227.69 g/mol

Description

“5-chloro-N-methyl-N-[(oxolan-3-yl)methyl]pyrimidin-4-amine” is a chemical compound with the CAS Number: 1797334-69-0. It has a molecular weight of 227.69. The IUPAC name for this compound is 5-chloro-N-methyl-N-((tetrahydrofuran-3-yl)methyl)pyrimidin-4-amine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H14ClN3O/c1-14(5-8-2-3-15-6-8)10-9(11)4-12-7-13-10/h4,7-8H,2-3,5-6H2,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 227.69. Unfortunately, the search results do not provide more detailed physical and chemical properties.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds related to "5-chloro-N-methyl-N-[(oxolan-3-yl)methyl]pyrimidin-4-amine" have been synthesized and structurally analyzed to understand their crystal properties and potential as anticancer agents. For example, the synthesis and crystal structure of a closely related compound have been reported, highlighting its moderate anticancer activity and potential for further pharmacological exploration (Lu Jiu-fu et al., 2015).

Biological Activity

Research into pyrimidine derivatives has revealed their significant biological activities, including insecticidal and antibacterial potentials. A study on the synthesis of pyrimidine-linked pyrazole heterocyclics by microwave irradiation demonstrated their efficacy against specific insects and microorganisms (P. P. Deohate and Kalpana A. Palaspagar, 2020).

Corrosion Inhibition

Pyrimidinic Schiff bases, another group of related compounds, have been shown to be effective corrosion inhibitors for mild steel in acidic solutions. This application is crucial for protecting industrial machinery and infrastructure from degradation (H. Ashassi-Sorkhabi et al., 2005).

Chemical Characterization and Applications

Further studies focus on the chemical characterization of related pyrimidinaminides and their potential applications. For instance, stable betainic pyrimidinaminides have been synthesized and characterized, showcasing the versatility of pyrimidine compounds in various chemical reactions and potential industrial applications (A. Schmidt, 2002).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for this compound can be found on the product link provided.

Future Directions

While the future directions for this specific compound are not explicitly mentioned in the search results, it’s worth noting that pyrimidine derivatives are considered promising agricultural compounds because of their outstanding activity and their mode of action which is different from other fungicides.